Cas no 18409-17-1 (trans-2-Octen-1-ol)

trans-2-Octen-1-ol Properties

Names and Identifiers

• trans-2-Octen-1-ol
• (E)-oct-2-en-1-ol
• 1-hydroxy-2-octene
• 2E-Octen-1-ol
• Oct-2-en-1-ol
• trans-2-octenol
• FEMA 3887
• 2-OCTEN-1-OL
• (E)-2-octenol
• (2E)-OCTEN-1-OL
• (E)-2-OCTEN-1-OL
• (2E)-2-Octen-1-ol
• trans-1-oct-2-enol
• 2-Octen-1-ol, (E)-
• cis-2-octen-1-ol
• cis-oct-2-en-1-olol
• (Z)-2-octen-1-ol
• (Z)-2-octenol
• cis-2-octenol
• (Z)-oct-2-enol
• +Expand

• MDL： MFCD00014057
• InChIKey： AYQPVPFZWIQERS-VOTSOKGWSA-N
• Inchi： 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h6-7,9H,2-5,8H2,1H3/b7-6+
• SMILES： CCCCC/C=C/CO
• BRN： 1720707

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 128.12
• Heavy Atom Count: 9
• Complexity: 67
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.11520
• PSA: 20.23000
• Refractive Index: n20/D 1.4460(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 92°C/11mmHg(lit.)
• Melting Point: -31.5°C (estimate)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• FEMA: 3887
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.843 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents